Cas no 342384-85-4 (methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate)

• Product Name: methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate
• CAS No: 342384-85-4
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 5477276
• Update Time: 2025-09-28

methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate

• Inchi： 1S/C14H11N3O4S/c1-19-13(18)11-5-4-10(20-11)8-22-14-17-16-12(21-14)9-3-2-6-15-7-9/h2-7H,8H2,1H3
• InChI Key： FDDCHCDFWJAQOL-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=CN=C3)O2)=CC=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate

Methyl 5-({[5-(Pyridin-3-Yl)-1,3,4-Oxadiazol-2-Yl]Sulfanyl}Methyl)Furan-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 342384-85-4, commonly referred to as methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methyl ester group attached to a furan ring, further substituted with a sulfanyl group connected to an oxadiazole moiety containing a pyridine ring. The combination of these functional groups makes this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and material science. The presence of the oxadiazole ring in this compound contributes to its stability and reactivity, making it a promising candidate for applications in medicinal chemistry. For instance, researchers have explored the potential of such compounds as antimicrobial agents, where their ability to inhibit bacterial growth has shown significant promise. Additionally, the pyridine ring within the structure enhances the compound's electronic properties, further augmenting its versatility in chemical reactions.

The synthesis of methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)furan-2-carboxylate involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the oxadiazole ring through condensation reactions and subsequent functionalization to introduce the sulfanyl and methyl ester groups. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product. This compound's synthesis also serves as a model for constructing similar heterocyclic systems with tailored functionalities.

In terms of applications, this compound has been investigated for its role in bioactive molecule design. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable tool in drug development. For example, studies have demonstrated that derivatives of this compound exhibit antioxidant properties, which could be exploited in the formulation of therapeutic agents targeting oxidative stress-related diseases. Furthermore, its structural flexibility allows for modifications that could enhance bioavailability and efficacy in vivo.

The integration of furan-based structures into medicinal chemistry has gained traction due to their unique electronic properties and ability to participate in various bioactive interactions. In this compound, the furan ring serves as a scaffold for attaching other functional groups, thereby increasing its utility in designing complex molecules. The methyl ester group further enhances solubility and stability, making it suitable for use in diverse chemical environments.

From an environmental perspective, the development of compounds like methyl 5-({[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-y l]sulfanyl}methyl)furan -2-carboxylate aligns with sustainable chemistry principles. Researchers are increasingly focusing on green synthesis methods that minimize waste and utilize renewable resources. This compound's synthesis can potentially be optimized to reduce its environmental footprint while maintaining its high-quality standards.

In conclusion, methyl 5 -({[5 -(pyridin -3 - yl ) -1 ,3 ,4 -oxadiazol -2 - yl ]sulfanyl } methyl )furan -2 -carboxylate represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a pivotal role in shaping future innovations in chemistry and pharmacology.